molecular formula C11H14O3 B8704529 2-((Benzyloxy)methyl)-1,3-dioxolane

2-((Benzyloxy)methyl)-1,3-dioxolane

Cat. No. B8704529
M. Wt: 194.23 g/mol
InChI Key: NGUQFYJWAHUHFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((Benzyloxy)methyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((Benzyloxy)methyl)-1,3-dioxolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((Benzyloxy)methyl)-1,3-dioxolane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-((Benzyloxy)methyl)-1,3-dioxolane

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

2-(phenylmethoxymethyl)-1,3-dioxolane

InChI

InChI=1S/C11H14O3/c1-2-4-10(5-3-1)8-12-9-11-13-6-7-14-11/h1-5,11H,6-9H2

InChI Key

NGUQFYJWAHUHFF-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)COCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of benzyloxyacetaldehyde (3 g, 20 mmol), ethylene glycol (1.23 ml, 22 mmol), p-toluenesulfonic acid monohydrate (344 mg, 1.8 mmol), and toluene (15 ml) was stirred at 140° C. for 2 hours and further stirred at 150° C. for 3 hours. After cooled on ice, a 2N aqueous sodium hydroxide solution and ethyl acetate were added to the reaction mixture. An organic layer was separated, washed with water (three times) and a saturated saline solution. The organic layer was dried over anhydrous sodium sulfate and concentrated. The crude product was purified by silica gel column chromatography (NH silica gel, elution solvent: heptane/ethyl acetate=1/0 to 9/1 gradient). Desired fractions were concentrated to obtain the title compound (3.01 g, 77.5% yield) as a light yellow oil.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.23 mL
Type
reactant
Reaction Step One
Quantity
344 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
77.5%

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